Cas no 773109-13-0 (2-Methoxy-5-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid
• CAS No: 773109-13-0
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• MDL: MFCD04972913
• CID: 4716890
• Update Time: 2025-05-20

2-Methoxy-5-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-5-(TRIFLUOROMETHOXY)PHENYLACETIC ACID
• 2-[2-methoxy-5-(trifluoromethoxy)phenyl]acetic acid
• 2-(2-Methoxy-5-(trifluoromethoxy)phenyl)acetic acid
• HDDOJDLMPLUGCV-UHFFFAOYSA-N
• SBB100710
• PC302030
• (2-methoxy-5-trifluoromethoxyphenyl)acetic acid
• 2-(METHOXY)-5-(TRIFLUOROMETHOXY)PHENYLACETONITRILE
• 2-(METHOXY)-5-(TRIFLUOROMETHOXY)PHENYLACETIC ACID
• 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid

• MDL： MFCD04972913
• Inchi： 1S/C10H9F3O4/c1-16-8-3-2-7(17-10(11,12)13)4-6(8)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： HDDOJDLMPLUGCV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid

Introduction to 2-Methoxy-5-(trifluoromethoxy)phenylacetic Acid (CAS No. 773109-13-0)

2-Methoxy-5-(trifluoromethoxy)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 773109-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acids, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both methoxy and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The molecular structure of 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid consists of a phenyl ring substituted at the 2-position with a methoxy group (-OCH₃) and at the 5-position with a trifluoromethoxy group (-OCH₂CF₃). This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have shown that compounds within this chemical class exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific substitution pattern of 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid may confer additional advantages, such as improved solubility or enhanced bioavailability, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid is its potential as a building block for more complex molecules. In medicinal chemistry, such intermediates are often used to construct lead compounds that can be optimized for specific therapeutic targets. The presence of both methoxy and trifluoromethoxy groups provides multiple sites for functionalization, allowing chemists to explore a wide range of structural modifications. This flexibility is particularly valuable in the iterative process of drug discovery, where small changes in molecular structure can lead to significant improvements in activity and selectivity.

Recent advancements in computational chemistry have also facilitated the study of 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid. Molecular modeling techniques can predict how this compound might interact with biological receptors or enzymes, providing insights into its potential mechanisms of action. Such simulations are increasingly integral to early-stage drug development, helping researchers prioritize compounds for experimental validation. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace at which new drug candidates are identified and evaluated.

The synthesis of 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid presents its own set of challenges due to the complexity of its structure. However, recent reports have described efficient synthetic routes that leverage modern methodologies such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations. These advances have not only improved yield but also reduced the environmental impact of the synthesis process. Sustainable chemistry practices are becoming increasingly important in pharmaceutical research, and innovations in synthetic methodology align with these broader goals.

From a biological perspective, the potential applications of 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid are multifaceted. Initial studies have suggested that this compound may modulate signaling pathways involved in inflammation and pain perception. The trifluoromethoxy group is particularly noteworthy, as it has been shown to enhance binding interactions with certain enzymes and receptors. This could make 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid a useful scaffold for developing drugs that target these pathways more selectively.

In addition to its pharmacological potential, 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid may find applications in other areas of chemical research. For instance, it could serve as a precursor for designing novel materials or catalysts with tailored properties. The ability to functionalize both methoxy and trifluoromethoxy positions offers chemists considerable latitude in modifying the molecule's characteristics. This versatility underscores the importance of exploring diverse chemical spaces in search of innovative solutions.

The future direction of research on 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid is likely to be shaped by ongoing discoveries in related fields. As our understanding of biological systems continues to expand, new targets for therapeutic intervention will emerge. Compounds like 2-Methoxy-5-(trifluoromethoxy)phenylacetic acid, with their unique structural features and potential biological activities, will remain at the forefront of drug discovery efforts. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be essential in realizing this potential fully.

In conclusion,2-Methoxy-5-(trifluorometh oxy)phenylacetic acid (CAS No. 773109-13-0) represents an exciting opportunity for innovation in pharmaceutical research. Its distinctive molecular architecture combines functional groups that enhance both chemical reactivity and biological activity. As research progresses，this compound is poised to contribute significantly to the development of new treatments across multiple therapeutic areas。The continued exploration of its properties will undoubtedly yield valuable insights into both chemistry and medicine.